2-(2-Fluorophenoxy)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C22H22FN3O2S.ClH/c23-19-8-4-5-9-20(19)28-15-21(27)26-12-10-25(11-13-26)14-18-16-29-22(24-18)17-6-2-1-3-7-17;/h1-9,16H,10-15H2;1H
• InChI Key: HSNYYJUWGROTJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CSC(=N2)C3=CC=CC=C3)C(=O)COC4=CC=CC=C4F.Cl
• Molecular Formula: C22H23ClFN3O2S
• Molecular Weight: 448.0 g/mol
• CAS No.: 1351608-69-9

Description

2-(2-Fluorophenoxy)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride is a synthetic organic compound featuring a piperazine core, a privileged scaffold in modern medicinal chemistry . This molecule is constructed with a 2-fluorophenoxy group and a 2-phenylthiazole moiety, linked via an ethanone bridge to the piperazine ring. The hydrochloride salt form enhances the compound's stability and solubility for research applications. Piperazine derivatives are recognized as critical building blocks in drug discovery and are found in bioactive compounds across numerous therapeutic areas . Specifically, structurally similar compounds have been identified as useful intermediates in the synthesis of potential neuropharmacological agents and other pharmaceutical candidates . For instance, research on analogous molecules has shown modulation of serotonergic pathways and the GABA_A receptor, indicating potential for CNS activity studies . Furthermore, the N-benzyl-2-(piperazin-1-yl)acetamide motif present in related structures has been associated with anticancer activity in molecular modeling studies . This compound is provided exclusively for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any form of human or veterinary use. Researchers are responsible for ensuring safe handling and compliance with all applicable local and international regulations.

Biological Activity

The compound 2-(2-Fluorophenoxy)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride , often referred to as compound 1 , is a synthetic derivative that incorporates both fluorophenoxy and thiazole moieties. This article explores its biological activity, focusing on antimicrobial, anticancer, and neuropharmacological effects, supported by data tables and relevant studies.

Chemical Structure and Properties

Compound 1 is characterized by the following chemical structure:

• Molecular Formula : C19H21FN2O2S
• Molecular Weight : 348.45 g/mol
• CAS Number : 83558-09-2

This compound features a piperazine ring linked to a thiazole derivative, which is known for its diverse biological activities.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazole derivatives. For instance, compounds similar to compound 1 have shown significant activity against various bacterial strains. The mechanism of action typically involves disruption of bacterial cell membranes and inhibition of essential enzymes such as DNA gyrase.

Table 1: Antimicrobial Activity of Related Thiazole Compounds

Compound Name	MIC (μg/mL)	Target Organisms
Compound A	5.0	Staphylococcus aureus
Compound B	10.0	Escherichia coli
Compound C	1.25	Methicillin-resistant S. aureus (MRSA)

The Minimum Inhibitory Concentration (MIC) values indicate that compounds similar to compound 1 exhibit potent antimicrobial properties, particularly against MRSA, suggesting potential therapeutic applications in treating resistant infections .

Anticancer Activity

Thiazole derivatives are also recognized for their anticancer properties. Studies have demonstrated that compounds with thiazole structures can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of signaling pathways.

Case Study: Thiazole Derivatives in Cancer Treatment

A study evaluating the efficacy of thiazole derivatives in human cancer cell lines reported that certain derivatives led to a reduction in cell viability at concentrations as low as 10 μM. The study specifically noted that the presence of fluorophenyl groups enhanced the cytotoxicity of these compounds .

Table 2: Cytotoxicity of Thiazole Derivatives in Cancer Cells

Compound Name	IC50 (μM)	Cancer Cell Line
Compound D	15	HeLa (cervical cancer)
Compound E	20	MCF-7 (breast cancer)
Compound F	10	A549 (lung cancer)

Neuropharmacological Effects

Emerging research suggests that compounds like compound 1 may also exhibit neuropharmacological activities. The incorporation of piperazine rings is often associated with antidepressant and anxiolytic effects.

The proposed mechanism involves serotonin receptor modulation and dopamine receptor antagonism, which are critical pathways in mood regulation. Experimental models have shown that thiazole-containing compounds can significantly reduce anxiety-like behaviors in rodents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural Comparison

Compound Name	Molecular Weight	Key Substituents	Heterocycles Present	Notable Features
Target Compound	~437.9 g/mol*	2-Fluorophenoxy, thiazole, piperazine	Thiazole, piperazine	Fluorine enhances polarity
2-Phenyl-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone HCl	414.0 g/mol	Phenyl, thiazole, piperazine	Thiazole, piperazine	Lacks fluorine; reduced polarity
2-(2,4-Dichlorophenoxy)-1-(1H-pyrazol-1-yl)ethanone	~298.1 g/mol	2,4-Dichlorophenoxy, pyrazole	Pyrazole	Higher lipophilicity (Cl vs. F)
5-Ethyl-2-(4-fluorophenyl)-4-phenoxy-1H-pyrazol-3(2H)-one	~312.3 g/mol	4-Fluorophenyl, ethyl, phenoxy	Pyrazolone	Fluorine at para position

*Estimated based on analog in .

Physicochemical and Electronic Properties

• Fluorine vs. Chlorine: The target’s 2-fluorophenoxy group provides moderate electron-withdrawing effects and lower lipophilicity (ClogP ~2.5–3.0) compared to ’s dichlorophenoxy analog (ClogP ~3.5–4.0). This may improve aqueous solubility .

Q & A

Q. What validated synthetic routes are available for this compound, and how do reaction conditions influence yield?

The synthesis typically involves multi-step nucleophilic substitutions and coupling reactions. For example:

• Step 1 : Formation of the piperazine-thiazole intermediate via alkylation of piperazine with a thiazolylmethyl halide .
• Step 2 : Coupling of the fluorophenoxy moiety using a chloroethyl ketone intermediate under reflux with potassium carbonate as a base . Yields (>80%) are optimized by controlling solvent polarity (e.g., dichloromethane or DMF) and reaction time (12–24 hours). Purity is confirmed via HPLC (≥95%) .

Q. How can spectroscopic methods (NMR, IR) be employed to characterize this compound?

• 1H/13C NMR : Key signals include the fluorophenoxy aromatic protons (δ 7.12–7.35 ppm), piperazine methylene (δ 2.51–3.64 ppm), and thiazole protons (δ 7.35–8.05 ppm). The hydrochloride salt shifts NH protons to δ 10–12 ppm .
• IR : Stretching vibrations for C=O (1680–1700 cm⁻¹) and C-F (1100–1200 cm⁻¹) confirm functional groups .
• Mass Spectrometry : Molecular ion peaks (e.g., [M+H]+) validate the molecular formula .

Q. What crystallization techniques ensure high-purity single crystals for X-ray diffraction?

Slow evaporation of a saturated solution in ethanol/water (1:1) at 4°C produces crystals suitable for X-ray analysis. Critical parameters include:

• Unit cell dimensions : Validated via SHELXL-97 refinement (R-factor < 0.05) .
• Hydrogen bonding : Stabilized by chloride ions in the hydrochloride salt .

Advanced Research Questions

Q. How can contradictory pharmacological data (e.g., COX-1 vs. COX-2 inhibition) be resolved?

Discrepancies arise from assay conditions (e.g., enzyme source, substrate concentration). Mitigation strategies:

• Dose-response profiling : Use IC50 values from standardized assays (e.g., human recombinant COX isoforms) .
• Molecular docking : Compare binding affinities to COX-1/2 active sites using AutoDock Vina (ΔG < −8 kcal/mol suggests selectivity) .
• Kinetic studies : Measure kcat/Km ratios to distinguish competitive vs. non-competitive inhibition .

Q. What computational approaches predict off-target interactions for this compound?

• Pharmacophore modeling : Map electrostatic and hydrophobic features against databases like ChEMBL to identify potential off-targets (e.g., serotonin receptors) .
• MD Simulations : Analyze stability of ligand-receptor complexes (RMSD < 2 Å over 100 ns) .
• ADMET Prediction : Use SwissADME to assess blood-brain barrier permeability and cytochrome P450 interactions .

Q. How do structural modifications (e.g., fluorine substitution) impact metabolic stability?

• Fluorine : Reduces CYP-mediated oxidation (logP increases by ~0.5), enhancing half-life in microsomal assays .
• Thiazole ring : Susceptible to glutathione conjugation; stability tested via LC-MS/MS in hepatocyte incubations .
• Piperazine : N-methylation decreases plasma protein binding (PPB < 90%) compared to unmodified analogs .

Methodological Notes

• Data Reproducibility : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) .
• Crystallography : Refine disordered atoms using the SQUEEZE algorithm in PLATON .
• Biological Assays : Include positive controls (e.g., indomethacin for COX inhibition) and normalize data to vehicle-treated groups .